Cas no 1806904-06-2 (3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product name: 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806904-06-2
• MF: C₈H₃ClF₅NO₂
• MW: 275.559938669205
• CID: 4874231

3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3ClF5NO2/c9-4-2(7(16)17)1-3(8(12,13)14)15-5(4)6(10)11/h1,6H,(H,16,17)
• InChI Key： NPHJSIOCWLRXDG-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(C(F)(F)F)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806904-06-2)

3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806904-06-2) is a fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has garnered attention for its potential as a building block in the synthesis of advanced crop protection agents and bioactive molecules. Its molecular structure combines halogenated and fluorinated groups, enhancing its reactivity and selectivity in chemical transformations.

In recent years, the demand for fluorinated pyridines has surged due to their role in developing sustainable pesticides and herbicides. Researchers are particularly interested in 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid for its potential to improve pest resistance management and environmental compatibility. The compound's carboxylic acid functionality further allows for derivatization into esters, amides, and other derivatives, expanding its utility in drug discovery and material science.

The synthesis of CAS No. 1806904-06-2 typically involves multi-step reactions, including halogenation and fluorination processes. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been explored to optimize yield and purity. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards for agrochemical intermediates.

From an environmental perspective, the degradation pathways and ecotoxicological profile of 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid are under investigation. Regulatory agencies emphasize the need for green chemistry approaches to minimize persistent metabolites. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

In the pharmaceutical sector, fluorinated compounds like CAS No. 1806904-06-2 are valued for their ability to modulate drug bioavailability and metabolic stability. Its structural motifs are found in kinase inhibitors and antimicrobial agents, driving innovation in precision medicine. Patent literature highlights its use in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality.

Market analysts project growth for fluorinated pyridine derivatives, fueled by R&D investments in crop biotechnology and orphan drug development. Suppliers of 1806904-06-2 must address challenges like supply chain resilience and regulatory harmonization to meet global demand. Digital tools such as AI-driven retrosynthesis are being adopted to accelerate production scaling.

For researchers, key questions revolve around the structure-activity relationships (SAR) of this compound. Computational modeling using molecular docking and DFT calculations provides insights into its interactions with biological targets. These studies are crucial for designing next-generation selective agrochemicals with reduced off-target effects.

In summary, 3-Chloro-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-carboxylic acid represents a versatile scaffold at the intersection of agrochemical innovation and pharmaceutical design. Its CAS No. 1806904-06-2 serves as a pivotal identifier for procurement and regulatory documentation. As industries prioritize sustainable chemistry, this compound's role in green formulations will likely expand, supported by advancements in catalytic fluorination and biodegradation engineering.